2-hydroxy-5,6-dimethoxy-3-[(E,2S)-2-methylhex-4-enoyl]-1H-pyridin-4-one

• IUPAC Name: 2-hydroxy-5,6-dimethoxy-3-[(E,2S)-2-methylhex-4-enoyl]-1H-pyridin-4-one
• InChI: InChI=1S/C14H19NO5/c1-5-6-7-8(2)10(16)9-11(17)12(19-3)14(20-4)15-13(9)18/h5-6,8H,7H2,1-4H3,(H2,15,17,18)/b6-5+/t8-/m0/s1
• InChI Key: FPYAYFJAGDIMEX-GJIOHYHPSA-N
• Canonical SMILES: CC=CCC(C)C(=O)C1=C(NC(=C(C1=O)OC)OC)O
• Isomeric SMILES: C/C=C/C[C@H](C)C(=O)C1=C(NC(=C(C1=O)OC)OC)O
• Molecular Formula: C14H19NO5
• Molecular Weight: 281.30 g/mol

Description

The compound identified by the Chemical Abstracts Service number 26499252 is a chemical entity with significant interest in various scientific fields

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of the compound with Chemical Abstracts Service number 26499252 involves specific reaction conditions and reagents. The synthetic routes typically include the use of high-purity reagents and controlled reaction environments to ensure the desired product’s purity and yield. The exact synthetic route may vary depending on the desired application and the scale of production.

Industrial Production Methods: Industrial production of the compound with Chemical Abstracts Service number 26499252 involves large-scale synthesis using optimized reaction conditions to maximize yield and minimize production costs. This often includes the use of automated systems and advanced analytical techniques to monitor the reaction progress and ensure product quality.

Chemical Reactions Analysis

Types of Reactions: The compound with Chemical Abstracts Service number 26499252 undergoes various chemical reactions, including oxidation, reduction, and substitution reactions. These reactions are essential for modifying the compound’s structure and properties for specific applications.

Common Reagents and Conditions: Common reagents used in the reactions involving the compound with Chemical Abstracts Service number 26499252 include oxidizing agents, reducing agents, and nucleophiles. The reaction conditions, such as temperature, pressure, and solvent, are carefully controlled to achieve the desired reaction outcome.

Major Products Formed: The major products formed from the reactions involving the compound with Chemical Abstracts Service number 26499252 depend on the specific reaction conditions and reagents used. These products are often characterized using advanced analytical techniques to confirm their structure and purity.

Scientific Research Applications

The compound with Chemical Abstracts Service number 26499252 has a wide range of scientific research applications. In chemistry, it is used as a reagent for various synthetic transformations. In biology, it is studied for its potential biological activity and interactions with biomolecules. In medicine, it is investigated for its therapeutic potential in treating various diseases. In industry, it is used in the production of advanced materials and as a catalyst in chemical processes.

Mechanism of Action

The mechanism of action of the compound with Chemical Abstracts Service number 26499252 involves its interaction with specific molecular targets and pathways. These interactions can lead to various biological effects, depending on the compound’s structure and the target molecules involved. The exact mechanism of action is often studied using advanced biochemical and biophysical techniques to understand the compound’s effects at the molecular level.